Cas no 1179513-34-8 ((5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine)

• Product Name: (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine
• CAS No: 1179513-34-8
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD12816051
• CID: 1034548
• PubChem ID: 60984581
• Update Time: 2025-10-12

(5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromopyridin-3-yl)-N-(cyclopropylmethyl)methanamine
• 1-(5-Bromopyridin-3-yl)-N-(cyclopropylmethyl)methamine
• N-[(5-bromopyridin-3-yl)methyl]-1-cyclopropylmethanamine
• 1179513-34-8
• A1-07043
• J-503416
• DB-311087
• (5-bromopyridin-3-ylmethyl)cyclopropylmethyl amine
• DTXSID30734083
• (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine

• MDL： MFCD12816051
• Inchi： 1S/C10H13BrN2/c11-10-3-9(6-13-7-10)5-12-4-8-1-2-8/h3,6-8,12H,1-2,4-5H2
• InChI Key： HRTJDPVSBQLFDF-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1)CNCC1CC1

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

(5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine

Introduction to (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine and Its Significance in Modern Chemical Research

(5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine, with the CAS number 1179513-34-8, is a compound of considerable interest in the field of pharmaceutical and chemical research. This molecule, featuring a brominated pyridine core linked to a cyclopropylmethyl amine group, has garnered attention due to its unique structural properties and potential applications in drug discovery and synthetic chemistry.

The structure of (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine presents a fascinating combination of heterocyclic and aliphatic moieties. The bromine substituent at the 5-position of the pyridine ring not only enhances its reactivity but also opens up possibilities for further functionalization. This feature is particularly valuable in medicinal chemistry, where such modifications can influence binding affinity, metabolic stability, and overall pharmacokinetic properties.

In recent years, there has been a growing interest in developing novel compounds that can modulate biological pathways effectively. The bromopyridine scaffold is well-documented for its role in various pharmacological applications, including antiviral, antibacterial, and anticancer agents. The presence of the cyclopropylmethyl amine group adds an additional layer of complexity, potentially influencing both the solubility and bioavailability of the compound.

One of the most compelling aspects of (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine is its versatility in synthetic chemistry. The bromine atom serves as a versatile handle for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are fundamental in constructing complex molecular architectures. These reactions are widely employed in the synthesis of biaryl compounds, which are prevalent in many active pharmaceutical ingredients (APIs).

The cyclopropylmethyl amine moiety is particularly intriguing from a chemical perspective. Cyclopropane rings are known for their unique electronic properties and their ability to enhance binding interactions due to their rigid structure. This feature can be exploited to improve the affinity of a drug candidate for its target receptor. Additionally, the amine group provides a site for further derivatization, allowing chemists to fine-tune the properties of the molecule as needed.

Recent studies have begun to explore the potential applications of (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine in various therapeutic areas. For instance, researchers have investigated its role as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. The combination of a bromopyridine core and an amine group makes this compound a promising candidate for developing small-molecule modulators of protein-protein interactions.

The synthesis of (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine involves several key steps that highlight modern synthetic methodologies. The initial step typically involves the bromination of a pyridine derivative using brominating agents such as N-bromosuccinimide (NBS). This step is crucial for introducing the bromine atom at the desired position on the pyridine ring. Subsequent functionalization with a cyclopropylmethyl group is achieved through nucleophilic substitution or metal-catalyzed coupling reactions.

The use of transition metal catalysts, such as palladium or nickel complexes, has revolutionized organic synthesis by enabling efficient cross-coupling reactions under mild conditions. These catalysts facilitate the formation of carbon-carbon bonds, which are essential for constructing complex molecular frameworks. The ability to perform these reactions efficiently and selectively has made compounds like (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine invaluable tools in drug discovery.

In addition to its synthetic utility, (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine has shown promise in computational studies aimed at predicting biological activity. Molecular modeling techniques have been employed to explore how different substituents on the pyridine ring influence binding interactions with biological targets. These studies provide valuable insights into structure-activity relationships (SAR), guiding chemists in designing more effective drug candidates.

The impact of computational chemistry on modern drug discovery cannot be overstated. By leveraging advanced algorithms and high-performance computing resources, researchers can simulate molecular interactions with unprecedented detail. This approach allows for the rapid screening of large libraries of compounds, identifying those with optimal pharmacological profiles before they are synthesized in the laboratory.

The development of novel synthetic methodologies continues to drive innovation in chemical research. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient production of complex molecules like (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine. These advancements not only reduce costs but also improve scalability, making it feasible to produce large quantities of promising drug candidates for further investigation.

In conclusion, (5-Bromopyridin-3-yl)methyl(cyclopropylmethyl)amine represents a significant advancement in pharmaceutical chemistry. Its unique structure and versatile reactivity make it a valuable tool for both synthetic chemists and medicinal researchers. As our understanding of biological pathways continues to grow, compounds like this will play an increasingly important role in developing innovative therapies for various diseases.